N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide
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Overview
Description
Scientific Research Applications
Biochemical Evaluation
N-(4-Phenylthiazol-2-yl)benzenesulfonamides, a class of compounds similar to the one , have been evaluated for their biochemical properties, particularly as inhibitors of kynurenine 3-hydroxylase. This enzyme plays a significant role in the kynurenine pathway, which is crucial for neuronal functioning and response to injury. The study by Röver et al. (1997) found that certain compounds in this class could inhibit this enzyme, suggesting potential for neuroprotective or neuromodulatory applications.
Anti-Inflammatory and Anticancer Potential
Celecoxib derivatives, which include a sulfonamide moiety similar to the compound of interest, have been researched for their anti-inflammatory, analgesic, antioxidant, and anticancer properties. For instance, a study by Küçükgüzel et al. (2013) demonstrated the potential of these compounds in treating various diseases due to their multifunctional bioactivity.
Application in Textile Industry
Sulfonamide derivatives, including thiazole azodyes, have found applications in the textile industry for UV protection and antimicrobial treatment of cotton fabrics. Research by Mohamed et al. (2020) highlights how these compounds can enhance fabric properties while providing functional benefits.
Anticancer Agents
The synthesis and evaluation of aminothiazole derivatives have shown potential as anticancer agents, particularly against gastrointestinal adenocarcinomas. A study by Tsai et al. (2016) identified compounds with significant inhibitory activity, showcasing the therapeutic potential of sulfonamide derivatives in cancer treatment.
Electronic Applications
Research on fluorobenzenesulfonyl-functionalized 2-phenylthiazole-type iridium(III) complexes, as discussed by Zhao et al. (2020), has demonstrated their use in organic light-emitting diodes (OLEDs). These findings suggest the potential of sulfonamide derivatives in electronic and photonic applications.
Antidiabetic Agents
Fluoropyrazolesulfonylurea and thiourea derivatives have been explored for their potential as antidiabetic agents. The study by Faidallah et al. (2016) indicated these compounds could be effective hypoglycemic agents, pointing to the broad applicability of sulfonamide derivatives in medical therapeutics.
Safety and Hazards
Properties
IUPAC Name |
N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN4O2S2/c19-14-6-4-5-13(11-14)17-21-18-23(22-17)15(12-26-18)9-10-20-27(24,25)16-7-2-1-3-8-16/h1-8,11-12,20H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKAPRUKNPWDFGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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